Ethyl 3-(3-ethoxy-3-oxopropanamido)-3-methylbutanoate

• CAS RN: 845267-63-2
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol
• IUPAC Name: ethyl 3-[(3-ethoxy-3-oxopropanoyl)amino]-3-methylbutanoate
• InChI: InChI=1S/C12H21NO5/c1-5-17-10(15)7-9(14)13-12(3,4)8-11(16)18-6-2/h5-8H2,1-4H3,(H,13,14)
• InChI Key: CPANXZYGTXSJNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC(C)(C)CC(=O)OCC

Description

Ethyl 3-(3-ethoxy-3-oxopropanamido)-3-methylbutanoate is a useful research compound. Its molecular formula is C12H21NO5 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(3-ethoxy-3-oxopropanamido)-3-methylbutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(3-ethoxy-3-oxopropanamido)-3-methylbutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Ethyl 3-amino-3-methylbutanoate hydrochloride (0.87 g, 4.79 mmol) was suspended on methylene chloride (12 mL) and triethylamine (1.4 mL, 2.1 eq.). The mixture was cooled to 0° C. and treated dropwise with ethyl 3-chloro-3-oxopropanoate (0.64 mL, 1.05 eq.). The reaction was kept at room temperature for 2 hours, diluted with methylene chloride, washed with 1 N HCl and then with 5% NaHCO3, dried over Na2SO4 and evaporated to dryness to obtain ethyl 3-[(3-ethoxy-3-oxopropanoyl)amino]-3-methylbutanoate (1.2 g, Y=97%) as a red oil.